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Compound of Interest

Compound Name: Isocyanatoethyne

CAS No.: 67723-39-1

Cat. No.: B13924246

Get Quote

Protocols for Modeling, Detection, and Prebiotic
Relevance
) CAS Registry Number: 66723-96-4 (Generic for isomer group, specific registry varies by
synthesis)

Executive Summary & Strategic Relevance
Isocyanatoethyne (HC₂NCO) represents a critical "missing link" in the structural evolution of

interstellar organic matter. As the alkyne derivative of isocyanic acid (HNCO), it bridges the gap

between simple nitriles and complex peptide-backbone precursors. While its methylated

cousin, Methyl Isocyanate (CH₃NCO), has been detected in hot cores (e.g., Sgr B2, Orion KL)

and comets (67P/C-G), HC₂NCO remains a high-priority search target.

Why This Molecule Matters:

Prebiotic Scaffold: The -N=C=O moiety is a direct precursor to peptide bonds via hydrolysis

or reaction with amines, making HC₂NCO a potential prebiotic feedstock delivered via

cometary ices.
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Structural Probe: Its quasilinear geometry serves as a sensitive probe for the physical

conditions (temperature, density) of molecular clouds, though this same property

complicates spectral assignment.

Network Validation: The abundance ratio of HC₂NCO relative to HNCO and CH₃NCO

provides a stringent test for gas-grain chemical models, distinguishing between radical-

radical surface recombination and gas-phase substitution pathways.

Physicochemical Properties & Spectroscopic Data
Accurate modeling requires precise input parameters. The following data is curated from

laboratory microwave spectroscopy and ab initio calculations.

Table 1: Spectroscopic Parameters for HC₂NCO
Parameter Value Uncertainty Notes

Formula - -

Symmetry - Quasilinear backbone

Rotational Constant (

)
~4280 MHz MHz

Derived from semirigid

bender analysis

Dipole Moment (

)
~2.1 D D

Strong

-type transitions

expected

Dipole Moment (

)
< 0.5 D -

Weak

-type spectrum

Vibrational Mode (

)
~150 cm⁻¹ -

Low-frequency CNC

bending mode

Ground State - Closed-shell singlet

Technical Note on Quasilinearity: HC₂NCO exhibits a low barrier to linearity at the nitrogen

atom, leading to large amplitude bending motions. Standard rigid-rotor Hamiltonians fail to

predict high-
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transitions accurately.

Protocol: Use a Semirigid Bender (SRB) model or specific Hamiltonians that account for

vibration-rotation interaction when generating line lists for ALMA/GBT observations.

Astrochemical Modeling Protocol
To accurately predict the abundance of HC₂NCO, researchers must update kinetic databases

(e.g., KIDA, UMIST) with both gas-phase and grain-surface pathways.

3.1 Gas-Phase Chemistry
The primary gas-phase production route involves the reaction of the isocyanato radical (NCO)

with acetylene (C₂H₂), although this often possesses a barrier.

Reaction:

Rate Coefficient (

):

cm³ s⁻¹ (Estimated)

Mechanism: Addition-elimination. The NCO radical attacks the triple bond, forming a

transient intermediate before H-elimination.

3.2 Grain-Surface Chemistry (Dominant Pathway)
Models suggest HC₂NCO is formed primarily on dust grains covered in icy mantles, where

radical mobility is driven by thermal hopping or tunneling.

Mechanism: Radical-Radical Recombination

Accretion:

and

Diffusion: Species migrate on the surface (

K).
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Reaction:

Desorption: Thermal desorption (in Hot Cores) or Cosmic-Ray Induced Desorption (in Cold

Clouds).

3.3 Destruction Pathways
Photodissociation:

(Rate

in diffuse field).

Ion-Molecule:

(Langevin rate).

Visualization: Formation & Detection Workflow
The following diagrams illustrate the chemical network and the experimental/observational

workflow required to confirm this species.

Diagram 1: Isocyanatoethyne Reaction Network
This pathway map highlights the competition between gas-phase and grain-surface synthesis.
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Caption: Dual-phase formation network showing the dominant grain-surface recombination

pathway and subsequent desorption into the gas phase.

Diagram 2: Observational Validation Protocol
A self-validating workflow for confirming detection in complex spectral surveys.
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1. Laboratory Spectroscopy
(Microwave/mm-wave)

2. Semirigid Bender Model
(Account for Quasilinearity)

3. Generate Line List
(Frequencies & Intensities)

5. Spectral Matching
(WEEDS/CASSIS)

4. Telescope Survey
(ALMA/GBT/IRAM)

Check for Interlopers
(Isotopologues of HNCO/CH₃CN)

 Signal Found?  Contamination
(Refine List)

6. Velocity Stacking
(Enhance S/N)

 Clean Lines

CONFIRMED DETECTION
(>3σ, Multiple Transitions)

Click to download full resolution via product page

Caption: Step-by-step observational workflow from laboratory characterization to rigorous

spectral confirmation.

Prebiotic Implications
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The detection of HC₂NCO would have profound implications for the "RNA World" and "Peptide

World" hypotheses.

Peptide Bond Formation: Isocyanates are electrophilic at the carbon center. In the presence

of amines (e.g., Methylamine, also detected in ISM), HC₂NCO can undergo nucleophilic

attack to form urea derivatives or peptide-like bonds.

Activation Chemistry: Similar to methyl isocyanate, HC₂NCO may act as an activating agent

for amino acids in prebiotic soup scenarios, facilitating polymerization on early Earth or icy

moons (e.g., Enceladus).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://mspace.lib.umanitoba.ca/server/api/core/bitstreams/95563241-b6ed-4691-a8f3-75972e6de82f/content
https://www.aanda.org/articles/aa/pdf/2022/10/aa43627-22.pdf
https://www.aanda.org/articles/aa/full_html/2021/10/aa41989-21/aa41989-21.html
https://www.aanda.org/articles/aa/full_html/2021/10/aa41989-21/aa41989-21.html
https://arxiv.org/pdf/2109.07889
https://hrms2025.astro.uni-koeln.de/wp-content/uploads/2025/08/AbstractsHRMS-booklet.pdf
https://www.benchchem.com/product/b13924246/docs#application-note-isocyanatoethyne-hc-nco-in-astrochemistry
https://www.benchchem.com/product/b13924246/docs#application-note-isocyanatoethyne-hc-nco-in-astrochemistry
https://www.benchchem.com/product/b13924246/docs#application-note-isocyanatoethyne-hc-nco-in-astrochemistry
https://www.benchchem.com/product/b13924246/docs#application-note-isocyanatoethyne-hc-nco-in-astrochemistry
https://www.benchchem.com/product/b13924246?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13924246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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